Cas no 1864052-30-1 (Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride)

• Product Name: Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride
• CAS No: 1864052-30-1
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 5710843
• PubChem ID: 72716502
• Update Time: 2025-06-14

Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetatehydrochloride
• 1864052-30-1
• EN300-241331
• F2167-0509
• methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate hydrochloride
• methyl 2-(pyrrolidin-2-ylmethylsulfanyl)acetate;hydrochloride
• AKOS026746877
• methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride
• Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride

• Inchi： 1S/C8H15NO2S.ClH/c1-11-8(10)6-12-5-7-3-2-4-9-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： YLRWVOGYXIMRMC-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)CC1CCCN1

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride

Research Brief on Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate Hydrochloride (CAS: 1864052-30-1): Recent Advances and Applications

Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride (CAS: 1864052-30-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine and thioether functional groups, has shown promising potential in various therapeutic applications, including as a precursor in the synthesis of bioactive molecules and as a modulator of biological pathways. Recent studies have explored its pharmacological properties, synthetic routes, and potential applications in drug discovery and development.

One of the key areas of interest in recent research has been the compound's role as a building block in the synthesis of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to enhance the bioavailability and metabolic stability of the resulting inhibitors, making it a valuable tool in medicinal chemistry.

Another significant advancement involves the exploration of Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited neuroprotective effects in in vitro models of Parkinson's disease. The study suggested that the compound's ability to modulate oxidative stress and mitochondrial dysfunction could be leveraged for therapeutic interventions in neurodegenerative disorders.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification processes of Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride. A paper in Organic Process Research & Development (2023) detailed a scalable and cost-effective synthesis route, emphasizing the importance of controlling reaction conditions to achieve high yields and purity. This development is particularly relevant for industrial-scale applications, where consistency and efficiency are critical.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology. A 2024 study in Chemical Communications explored its use as a probe to study protein-ligand interactions, leveraging its unique structural features to gain insights into binding mechanisms. This application underscores the versatility of Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride beyond traditional drug discovery.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research aims to address these gaps, with particular focus on its safety and efficacy in preclinical models. Future directions may include the development of more potent derivatives and the exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate hydrochloride (CAS: 1864052-30-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, neurodegenerative disease research, and chemical biology, with recent studies highlighting its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms and expand its therapeutic utility.